Cas no 1123-95-1 (5-(Hydroxymethyl)cytosine)

5-(Hydroxymethyl)cytosine structure
5-(Hydroxymethyl)cytosine structure
Product Name:5-(Hydroxymethyl)cytosine
CAS No:1123-95-1
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD18432304
CID:40839
PubChem ID:70751
Update Time:2025-10-27

5-(Hydroxymethyl)cytosine Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxymethylcytosine
    • 5-(Hydroxymethyl)cytosine
    • 4-AMINO-5-(HYDROXYMETHYL)PYRIMIDIN-2(1H)-ONE
    • 4-Amino-5-(hydroxymethyl)pyrimidin-2-ol
    • 4-Amino-5-hydroxymethyl-2(1H)-pyrimidinone
    • C5H7N3O2
    • 4-AMINO-2-HYDROXY-5-(HYDROXYMETHYL)PYRIMIDINE
    • 6-amino-5-(hydroxymethyl)-1H-pyrimidin-2-one
    • 4-Amino-5-(hydroxymethyl)-2(1H)-pyrimidinone
    • 5-HYDROXYMETHYL CYTOSINE
    • 6CD2RLN1NK
    • 4-Amino-2-hydroxy-5-hydroxymethylpyrimidine
    • 2(1H)-Pyrimidinone, 4-amino-5-(hydroxymethyl)- (9CI)
    • 5-Oxymethylcytosin
    • 2(1H)-Pyrimidinone, 4-amino-5-(hydroxymethyl)-
    • 5-
    • CYTOSINE, 5-(HYDROXYMETHYL)-
    • 5-(OXYMETHYL)CYTOSINE
    • CS-W019110
    • AKOS005266249
    • s10224
    • SCHEMBL26506
    • 1123-95-1
    • CHEBI:76792
    • NSC-27368
    • PD158492
    • FT-0633369
    • 6-AMINO-5-(HYDROXYMETHYL)-2(1H)-PYRIMIDINONE
    • SB57403
    • MFCD00047369
    • 4-AMINO-2-HYDROXY-5-PYRIMIDINEMETHANOL
    • AKOS015854852
    • 4-Amino-5-hydroxymethyl-pyrimidin-2-ol
    • Q238535
    • HMC
    • AKOS006229006
    • ES-2013
    • NSC 27368
    • NSC27368
    • UNII-6CD2RLN1NK
    • DTXSID70149990
    • 2(1H)-PYRIMIDINONE, 6-AMINO-5-(HYDROXYMETHYL)-
    • DEMETHYLBACIMETHRIN
    • 2-Hydroxy-5-hydroxymethyl-6-amino-pyrimidin
    • STK803144
    • pyrimidin-2(1H)-one, 4-amino-5-hydroxymethyl-
    • ALBB-023625
    • 2(1H)-Pyrimidinone, 4-amino-5-(hydroxymethyl)-(9CI)
    • 5-hydroxylmethylcytosine
    • DB-007057
    • 5-pyrimidinemethanol, 4-amino-2-hydroxy-
    • DTXCID0072481
    • HY-W018324
    • MDL： MFCD18432304
    • Inchi： 1S/C5H7N3O2/c6-4-3(2-9)1-7-5(10)8-4/h1,9H,2H2,(H3,6,7,8,10)
    • InChI Key： RYVNIFSIEDRLSJ-UHFFFAOYSA-N
    • SMILES： OCC1C=NC(NC=1N)=O

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.3818 (rough estimate)
  • Melting Point: >299.85°C
  • Boiling Point: 258.15°C (rough estimate)
  • Refractive Index: 1.6190 (estimate)
  • PSA: 92.26000
  • LogP: -0.16210

5-(Hydroxymethyl)cytosine Security Information

  • Hazard Statement： Irritant
  • WGK Germany：3
  • Safety Instruction： 24/25
  • Hazardous Material Identification： Xi

5-(Hydroxymethyl)cytosine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Hydroxymethyl)cytosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H849372-250mg
5-(Hydroxymethyl)cytosine
 1123-95-1 95%
250mg
 842.00 2021-05-17
Fluorochem
208887-250mg
5-Hydroxymethylcytosine
 1123-95-1 90%
250mg
 ￡67.00 2022-03-01
Fluorochem
208887-1g
5-Hydroxymethylcytosine
 1123-95-1 90%
1g
 ￡153.00 2022-03-01
Fluorochem
208887-5g
5-Hydroxymethylcytosine
 1123-95-1 90%
5g
 ￡579.00 2022-03-01
TRC
H945870-10mg
5-(Hydroxymethyl)cytosine
 1123-95-1
10mg
 $ 164.00 2023-09-07
TRC
H945870-25mg
5-(Hydroxymethyl)cytosine
 1123-95-1
25mg
 $ 224.00 2023-09-07
TRC
H945870-50mg
5-(Hydroxymethyl)cytosine
 1123-95-1
50mg
 $ 305.00 2023-09-07
TRC
H945870-100mg
5-(Hydroxymethyl)cytosine
 1123-95-1
100mg
 $448.00 2023-05-18
TRC
H945870-500mg
5-(Hydroxymethyl)cytosine
 1123-95-1
500mg
 $781.00 2023-05-18
TRC
H945870-1g
5-(Hydroxymethyl)cytosine
 1123-95-1
1g
 $1407.00 2023-05-18

5-(Hydroxymethyl)cytosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1123-95-1)2-羟基-4-氨基-5-羟甲基嘧啶
Order Number:LE1685389
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1123-95-1)5-(Hydroxymethyl)cytosine
Order Number:A2258
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:13
Price ($):194.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1123-95-1)5-HYDROXYMETHYLCYTOSINE
Order Number:1685389
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
Price ($):discuss personally
Email:sales2@senfeida.com

5-(Hydroxymethyl)cytosine Related Literature

Related Categories

1123-95-1 (5-(Hydroxymethyl)cytosine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1123-95-1)2-羟基-4-氨基-5-羟甲基嘧啶
LE1685389
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:1123-95-1)5-(Hydroxymethyl)cytosine
A2258
Purity:99%
Quantity:1g
Price ($):194.0
Email